Cas no 100231-61-6 (Butanedioic acid,1,4-bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester)

Butanedioic acid,1,4-bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester structure
100231-61-6 structure
Product Name:Butanedioic acid,1,4-bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester
CAS No:100231-61-6
MF:C28H50O8
MW:514.691810131073
CID:168086
PubChem ID:113554
Update Time:2025-04-19

Butanedioic acid,1,4-bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,1,4-bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester
    • bis[1-(isopropyl)-2,2-dimethyl-3-(2-methyl-1-oxopropoxy)propyl] succinate
    • bis[2,2,4-trimethyl-1-(2-methylpropanoyloxy)pentan-3-yl] butanedioate
    • Bis(1-(isopropyl)-2,2-dimethyl-3-(2-methyl-1-oxopropoxy)propyl) succinate
    • bis{2,2,4-trimethyl-1-[(2-methylpropanoyl)oxy]pentan-3-yl} butanedioate
    • Butanedioicacid, bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester(9CI)
    • Bis[1-(isopropyl)-2,2-dimethyl-3-(2-methyl-1-oxopropoxy)propyl]succinate
    • Butanedioic acid bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester
    • EINECS 309-361-1
    • 100231-61-6
    • DTXSID30905276
    • NS00066227
    • Inchi: 1S/C28H50O8/c1-17(2)23(27(9,10)15-33-25(31)19(5)6)35-21(29)13-14-22(30)36-24(18(3)4)28(11,12)16-34-26(32)20(7)8/h17-20,23-24H,13-16H2,1-12H3
    • InChI Key: YSMQUFSPEWTPTR-UHFFFAOYSA-N
    • SMILES: O(C(CCC(=O)OC(C(C)C)C(C)(C)COC(C(C)C)=O)=O)C(C(C)C)C(C)(C)COC(C(C)C)=O

Computed Properties

  • Exact Mass: 514.3507
  • Monoisotopic Mass: 514.351
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 19
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.015
  • Boiling Point: 536.2°Cat760mmHg
  • Flash Point: 220.2°C
  • Refractive Index: 1.458
  • PSA: 105.2
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